Cas no 89837-28-5 (2-Naphthalenecarbonitrile, 7-methoxy-5-methyl-)
89837-28-5 structure
Product Name:2-Naphthalenecarbonitrile, 7-methoxy-5-methyl-
CAS No:89837-28-5
MF:C13H11NO
MW:197.232543230057
CID:587674
PubChem ID:71326446
Update Time:2025-04-19
2-Naphthalenecarbonitrile, 7-methoxy-5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Naphthalenecarbonitrile, 7-methoxy-5-methyl-
- 7-methoxy-5-methylnaphthalene-2-carbonitrile
- 89837-28-5
- DTXSID60755645
-
- Inchi: 1S/C13H11NO/c1-9-5-12(15-2)7-11-6-10(8-14)3-4-13(9)11/h3-7H,1-2H3
- InChI Key: NGWKLSZBUPBTHX-UHFFFAOYSA-N
- SMILES: O(C)C1=CC(C)=C2C=CC(C#N)=CC2=C1
Computed Properties
- Exact Mass: 197.084063974g/mol
- Monoisotopic Mass: 197.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 33Ų
2-Naphthalenecarbonitrile, 7-methoxy-5-methyl- Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
89837-28-5 (2-Naphthalenecarbonitrile, 7-methoxy-5-methyl-) Related Products
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- 77029-01-7(1-Cyano-6-methoxynaphthalene)
- 473923-98-7(3-Methoxy-5-methylbenzonitrile)
- 5961-55-7(4-Methoxy-1-naphthonitrile)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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